Journal Name:Journal of Applied Crystallography
Journal ISSN:1600-5767
IF:6.1
Journal Website:http://journals.iucr.org/j/
Year of Origin:0
Publisher:International Union of Crystallography
Number of Articles Per Year:191
Publishing Cycle:
OA or Not:Not
Detrimental electrochemical behavior caused by excessive high pressure on Li-ion pouch-type full cell
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-06-17 , DOI: 10.1016/j.elecom.2023.107518
Pressure on electrodes in cells is crucial for improving their active material density and electronic conductivity. A single-layer pouch cell (60 mAh) was fabricated to study the electrochemical effects of external pressures ranging from 0 to 3 MPa. The high-pressure cell at 3 MPa presented poor capacity retention owing to Li plating and pore-clogging on the graphite electrode. However, the optimized pressed cell did not hinder Li-ion transport in the graphite anode and underwent 200 cycles with 82 % capacity retention. External pressure impacts the contact between the electrodes and electrolyte; however, excessive pressure makes it difficult to supplement Li ions from the electrolyte into the graphite anode, resulting in increased polarization, electrolyte side reactions, and Li-metal deposition.
Detail
Genosensing on a 3D-printed nanocarbon electrode
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-05-20 , DOI: 10.1016/j.elecom.2023.107508
In this paper we present the characterization of 3D-printed nanocarbon electrodes (3DnCes) and their application in electrochemical enzyme-linked detection of DNA hybridization. The approach takes advantage of a facile procedure based on adsorption of target DNA on the electrode surface followed by hybridization with a biotinylated probe and binding of streptavidin–alkaline phosphatase conjugate. The alkaline phosphatase converts 1-naphthyl phosphate in the background electrolyte into electrochemically oxidizable 1-naphthol, which is subsequently detected using linear sweep voltammetry. The preparation, characterization, and analytical performance of the 3DnCes are reported. The results show the applicability of such 3DnCes in detection of target DNA hybridization specifically with the complementary biotinylated probe, and indicate the potential of 3D printed electrodes for use in various bioanalytical approaches.
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Silicic acid electrolyte additive reduces charge transfer impedance at sub-ambient temperature for lithium-ion rechargeable batteries
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-04-14 , DOI: 10.1016/j.elecom.2023.107489
Vehicle electrification is a critical application of lithium-ion batteries (LIBs), and it is essential to develop LIBs that can operate at sub-ambient temperatures with satisfying performance. Conventional LIBs have performance deficits at low temperatures which hinder their use in extreme environments. One approach to address this problem is to rationally engineer the electrode/electrolyte interface with electrolyte additives to improve the electrochemical kinetics at sub-ambient temperatures. In this work, silicic acid (SiAc) is incorporated into standard LIB electrolyte as an additive to enhance the capacity and energy density of LIBs at temperatures down to −20 °C. Full-cell impedance analysis and X-ray photoelectron spectroscopy of cycled electrodes point towards an additive-induced change in surface chemistry which alters the charge transfer process. It is proposed that the SiAc additive participated in the formation of solid electrolyte interphase (SEI) and lowered the activation energy of the interface impedance, assisting lithium ion transport across the interface at lower temperatures.
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Carbon-coated Fe3C derived from MIL-100 growth on covalent triazine framework in situ as an efficient ORR catalysts
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-04-01 , DOI: 10.1016/j.elecom.2023.107477
Fe-based N-doped carbon materials have become the most potential electrocatalysts to replace noble metal catalysts in oxygen reduction reaction (ORR) due to their wide availability, affordability, and high catalytic activity. In this study, novel Fe-based Fe3C nanoparticles encapsulated by N-doped mesopores carbon were prepared via a cost-effective method using MIL-100(Fe) growth on CTF as the precursor. Benefit from the compositional and structural synergistic effect of metal and substrate, the highly dispersed core–shell Fe/Fe3C@C catalyst shows excellent ORR activity and stability with an onset potential of 1.016 V and a half-wave potential of 0.831 V, which is comparable with commercial Pt/C. Meanwhile, the interfacial electron transfer between Fe3C nanoparticles and neighboring Fe-N species, as well as the porous carbon architecture, contribute to the excellent ORR performance. The CTF-derived synthetic enhances ORR activity strategy inspires new perspectives to develop Fe-based composites as high-efficiency ORR electrocatalysts.
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Magnetically aligned NMC811 electrodes for enhancing electrochemical characterization
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-03-15 , DOI: 10.1016/j.elecom.2023.107471
In recent years, the critical need for better performance, higher safety, and longer cycle life in lithium-ion batteries has become so tangible and ubiquitous that an increasing amount of effort has been focused on the search for new materials. However, in contrast to the search for advanced and efficient materials, electrode engineering is a practical way to enhance battery performance. Here, we show that the electrochemical performance of the NMC811 electrode containing functionalized powder (Carbon Black KS6) can be remarkably enhanced by fabricating cathodes with an out-of-plane aligned architecture. The aligned architecture results in faster charge transport kinetics and a specific charge up to two times higher than that of non-architectured electrodes at a rate of 5C.
Detail
In situ observation of the formation and relaxation processes of concentration gradients in a lithium bis(fluorosulfonyl) amide–tetraglyme solvate ionic liquid using digital holographic interference microscopy
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-05-20 , DOI: 10.1016/j.elecom.2023.107506
Next-generation Li-ion batteries (LIBs) require fast charge–discharge operations, during which a steep concentration gradient (CG) is formed between the two electrodes. The formation of a concentration profile between the electrodes in a LIB with a solvate ionic liquid is observed at a distance of less than 1 mm using holographic interferometry. This in situ technique enables the visualization of concentration profile formation near both electrodes during electrolysis, which relaxes after the electrolysis is stopped. The diffusion coefficients near both the electrodes are calculated from the concentrations of transient species near the electrode surfaces. The diffusion coefficient is smaller on the anode side of the cell than on the cathode side owing to the viscosity of the electrolyte in the diffusion layer. This viscosity effect may have caused the concentration profile to become asymmetrical during the relaxation of the CG.
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Impact electrochemical analysis of soft bio-particles: A mini review
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-04-22 , DOI: 10.1016/j.elecom.2023.107490
The measurement of single soft bio-particles has been regarded as one of the “holy grails” in the field of analytical chemistry. As a frontier of electrochemical analytical tool, single-particle impact electrochemistry (SPIE) allows in situ detection and counting of a variety of soft bio-particles, e.g., liposomes, viruses, bacteria and cells in a simple and fast way. In this review article, we summarize the representative work of SPIE based soft bio-particle analysis, categorized by the detection principle, namely diffusion blocking, redox labeling or/and mediating and direct electrolysis. A discussion of further considerations worth investigating in the future is followed.
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Temperature-dependent pseudocapacitive behaviors of polyaniline-based all-solid-state fiber supercapacitors
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-02-13 , DOI: 10.1016/j.elecom.2023.107456
The work temperatures have a crucial influence on the performance of supercapacitors. However, temperature effects on pseudocapacitive behaviors are rarely studied for flexible high-performance fiber supercapacitors. Herein, we systematically investigated the electrochemical responses of all-solid-state fiber-based supercapacitors composed of carbon nanotube fiber (CNF) electrodes decorated with porous carbon nanotubes (CNTs)/polyaniline (PANI) and gel electrolyte at various ambient temperatures between −5 °C and 55 °C. The results show that the capacitance of the supercapacitor first enhances with the rising temperature under 40 °C and declines at 55 °C. The internal resistance presents a gradual downward trend and the self-discharge behavior accelerates at high operating temperatures. CNTs/PANI-modified flexible fiber supercapacitors are also far from unsatisfactory for cycling stability tests in a high-temperature environment. After experiencing 5000 charge–discharge cycles at 55 °C, the capacitance retains only 43.86 %, far below the counterpart at low temperatures. This study provides a fundamental comprehension of the temperature dependence of pseudocapacitive behaviors of PANI-based fiber supercapacitors.
Detail
Hydrogen and electricity at once: An alkaline-acidic ethanol electroreformer
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-02-07 , DOI: 10.1016/j.elecom.2023.107452
This study presents the results of an alkaline-acidic ethanol electroreformer producing hydrogen and electricity simultaneously. This is due to the pH gradient between an alkaline anolyte/fuel (1 mol/L ethanol and 4 mol/L KOH) and an acidic catholyte/comburent (1 mol/L H2SO4), separated by a K+-pretreated Nafion® 211 membrane to prevent chemical neutralization, resulting in an extra electromotive force. At 70 °C, the electroreformer delivers a maximum power density of 23 mW cm−2. An increase in the flow rate from 0.17 to 1.12 mL min−1 is also beneficial due to the mass transport enhancement. Finally, over the stability tests for 3 h at 50 °C and a flow rate of 1.12 mL min−1, it is possible to produce H2 at an average rate of 0.218 and 0.267 STP m3 m-2h−1, and an average energy of 0.0877 and 0.0997 kWh m−2 in recirculation and single-pass mode, respectively. The worse performance in the recirculation mode seems to be due to the accumulation of the ethanol electro-oxidation products, resulting in the poisoning of the catalyst surface.
Detail
Understanding the potentiometric response of cation-permselective hydrophilic nanopore-based electrodes in the low ion concentration range
Journal of Applied Crystallography ( IF 6.1 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.elecom.2023.107540
Permselective membranes are at the core of important applications and devices, that include ion-selective electrodes, energy conversion, and separation. Here we report the potential response in the low ion concentration range of hydrophilic cation-permselective gold nanopore-based membranes obtained by surface modification with a sulfonate-bearing thiol derivative. Apart from conventional polymeric permselective membranes, we confirmed ‘equal’ potentiometric responses for the same valency cations, that include both inorganic and organic cations. A refined Nernst–Planck/Poisson (NPP) model to account for previously neglected mass transport effects in the low ion concentration domain was shown to accurately predict even the interesting zero current fluxes generated super-Nernstian responses for higher valency cations. For all investigated ions we found that their interaction with sulfonate-groups functionalized nanopores is dominantly electrostatic in its nature. Hence, the synthetic versatility of such permselective nanopores in conjunction with the possibility of a rational design of its properties based on the NPP model renders such nanopore-based membranes not only a convenient alternative to existent permselective membranes, but their unique properties show promises for novel ion-sensing and separation applications.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
物理2区 CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
N.A. 134 Science Citation Index Science Citation Index Expanded Not
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